Cas no 1926163-55-4 (H-Met-Leu-AMC·TFA)

• Product Name: H-Met-Leu-AMC·TFA
• CAS No: 1926163-55-4
• MF: C₂₃H₃₀F₃N₃O₆S
• MW: 533.561015605927
• CID: 5720617
• PubChem ID: 131698167
• Update Time: 2025-10-30

H-Met-Leu-AMC·TFA Chemical and Physical Properties

Names and Identifiers

• 1926163-55-4
• (2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;2,2,2-trifluoroacetic acid
• H-Met-Leu-AMC TFA
• H-Met-Leu-AMC·TFA

• Inchi： 1S/C21H29N3O4S.C2HF3O2/c1-12(2)9-17(24-20(26)16(22)7-8-29-4)21(27)23-14-5-6-15-13(3)10-19(25)28-18(15)11-14;3-2(4,5)1(6)7/h5-6,10-12,16-17H,7-9,22H2,1-4H3,(H,23,27)(H,24,26);(H,6,7)/t16-,17-;/m0./s1
• InChI Key： UTKHOGHNFZSDEJ-QJHJCNPRSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)CC(C)C)=O)N.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 533.18074135g/mol
• Monoisotopic Mass: 533.18074135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

H-Met-Leu-AMC·TFA Security Information

• Storage Condition：-15°C

Additional information on H-Met-Leu-AMC·TFA

Introduction to H-Met-Leu-AMC·TFA (CAS No. 1926163-55-4)

H-Met-Leu-AMC·TFA (CAS No. 1926163-55-4) is a synthetic peptide derivative that has gained significant attention in the field of biochemistry and pharmaceutical research. This compound is composed of the amino acids methionine (Met) and leucine (Leu), conjugated with 7-amino-4-methylcoumarin (AMC) and trifluoroacetic acid (TFA). The unique structure of H-Met-Leu-AMC·TFA makes it a valuable tool for various applications, including enzyme activity assays, drug discovery, and protein interaction studies.

The primary function of H-Met-Leu-AMC·TFA is to serve as a substrate for proteolytic enzymes, particularly those involved in the cleavage of dipeptide bonds. The AMC moiety, which is a fluorescent reporter group, allows for the quantification of enzyme activity through fluorescence detection. This feature makes H-Met-Leu-AMC·TFA an essential reagent in high-throughput screening (HTS) platforms, where it can be used to identify and characterize novel protease inhibitors.

Recent advancements in the field have highlighted the potential of H-Met-Leu-AMC·TFA in elucidating the mechanisms of various diseases. For instance, studies have shown that certain proteases play crucial roles in the progression of neurodegenerative disorders, cancer, and inflammatory conditions. By using H-Met-Leu-AMC·TFA as a substrate, researchers can gain insights into the activity and regulation of these proteases, leading to the development of targeted therapeutic strategies.

In addition to its applications in basic research, H-Met-Leu-AMC·TFA has also found utility in clinical settings. For example, it can be used to monitor the efficacy of protease inhibitors in patients undergoing treatment for viral infections such as HIV and hepatitis C. The ability to accurately measure enzyme activity using H-Met-Leu-AMC·TFA can help clinicians optimize treatment regimens and improve patient outcomes.

The synthesis of H-Met-Leu-AMC·TFA involves several well-established chemical reactions. The peptide backbone is typically assembled using solid-phase peptide synthesis (SPPS) techniques, followed by conjugation with the AMC and TFA moieties. This process ensures high purity and consistent quality, making H-Met-Leu-AMC·TFA suitable for both research and clinical applications.

To further enhance its utility, researchers are exploring ways to modify the structure of H-Met-Leu-AMC·TFA. For instance, the introduction of additional functional groups or changes in the amino acid sequence can alter the substrate specificity and stability of the compound. These modifications can lead to the development of new reagents with improved properties for specific applications.

In conclusion, H-Met-Leu-AMC·TFA (CAS No. 1926163-55-4) is a versatile and powerful tool in biochemical and pharmaceutical research. Its unique structure and fluorescent properties make it an invaluable reagent for studying enzyme activity, developing new drugs, and advancing our understanding of various diseases. As research continues to evolve, the potential applications of H-Met-Leu-AMC·TFA are likely to expand, contributing significantly to the field of biomedicine.